Cas no 25654-09-5 (4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-)

4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- is a specialized ester compound characterized by its α,β-unsaturated carbonyl structure. The (E)-configuration ensures stereochemical consistency, which is critical for applications requiring precise molecular interactions. This compound is valued in organic synthesis as a versatile intermediate, particularly in the preparation of heterocyclic compounds and conjugated systems. Its reactive keto and ester functionalities enable selective modifications, making it useful in pharmaceutical and agrochemical research. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- structure
25654-09-5 structure
Product name:4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-
CAS No:25654-09-5
MF:C8H12O3
MW:156.17908
CID:1423647
PubChem ID:11989256

4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-
    • F73627
    • ETHYL (E)-3-OXO-4-HEXENOATE
    • 25654-09-5
    • (E)-Ethyl 3-oxohex-4-enoate
    • (E)-3-oxo-hex-4-enoic acid ethyl ester
    • SCHEMBL11378100
    • Ethyl (E)-3-oxohex-4-enoate
    • MFCD17013519
    • ethyl (4E)-3-oxo-4-hexenoate
    • BS-48451
    • SCHEMBL16867605
    • Inchi： InChI=1S/C8H12O3/c1-3-5-7(9)6-8(10)11-4-2/h3,5H,4,6H2,1-2H3/b5-3+
    • InChI Key： GAWHNZKGIRQKAX-HWKANZROSA-N
    • SMILES： CCOC(=O)CC(=O)C=CC

Computed Properties

  • Exact Mass: 156.07866
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1475950-1g
(E)-Ethyl 3-oxohex-4-enoate
 25654-09-5 95%
1g
 $158.0 2025-02-25
Ambeed
A1475950-100mg
(E)-Ethyl 3-oxohex-4-enoate
 25654-09-5 95%
100mg
 $39.0 2025-02-25
eNovation Chemicals LLC
Y1238776-250mg
ETHYL (E)-3-OXO-4-HEXENOATE
 25654-09-5 95%
250mg
 $110 2025-02-24
eNovation Chemicals LLC
Y1238776-1g
ETHYL (E)-3-OXO-4-HEXENOATE
 25654-09-5 95%
1g
 $190 2025-02-24
eNovation Chemicals LLC
Y1238776-250mg
ETHYL (E)-3-OXO-4-HEXENOATE
 25654-09-5 95%
250mg
 $110 2024-06-07
eNovation Chemicals LLC
Y1238776-100mg
ETHYL (E)-3-OXO-4-HEXENOATE
 25654-09-5 95%
100mg
 $90 2024-06-07
eNovation Chemicals LLC
Y1238776-5g
ETHYL (E)-3-OXO-4-HEXENOATE
 25654-09-5 95%
5g
 $550 2024-06-07
eNovation Chemicals LLC
Y1238776-1g
ETHYL (E)-3-OXO-4-HEXENOATE
 25654-09-5 95%
1g
 $175 2024-06-07
Ambeed
A1475950-250mg
(E)-Ethyl 3-oxohex-4-enoate
 25654-09-5 95%
250mg
 $61.0 2025-02-25
Ambeed
A1475950-5g
(E)-Ethyl 3-oxohex-4-enoate
 25654-09-5 95%
5g
 $552.0 2025-02-25

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Amadis Chemical Company Limited
(CAS:25654-09-5)4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-
A1009506
Purity:99%
Quantity:5g
Price ($):497.0